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For researchers, scientists, and drug development professionals, selecting materials with
optimal barrier properties is critical for ensuring product stability and efficacy. This guide
provides an in-depth comparison of the gas barrier properties of two commonly used
elastomers: polyisobutylene (PIB) and butyl rubber (IIR), supported by quantitative data and
detailed experimental methodologies.

Polyisobutylene and butyl rubber are renowned for their excellent impermeability to gases and
moisture.[1][2] Their superior barrier performance stems from their unique molecular structures.
Polyisobutylene is a homopolymer of isobutylene, while butyl rubber is a copolymer consisting
of approximately 98% isobutylene and 2% isoprene.[1] This small percentage of isoprene in
butyl rubber's backbone provides sites for vulcanization, a process that enhances its
mechanical properties.[1] Both polymers are characterized by a high bulk density for
amorphous elastomers, which contributes to their low gas permeability.[3]

Quantitative Comparison of Gas Permeability

The following table summarizes the gas permeability coefficients for polyisobutylene and butyl
rubber for various gases. It is important to note that the experimental conditions can
significantly influence these values. Therefore, the conditions for each data point have been
included for accurate comparison.
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Gas

Polymer

Test
Method/Sourc
e

Permeability Temperature

Coefficient (°C)

Oxygen (O2)

Butyl Rubber
(IIR)

1.3 x 1071
cms3-.cm / 25 --INVALID-LINK--

(cm2-s-cmHg)

Nitrogen (N2)

Butyl Rubber
(IR)

0.35x 10710
cms.cm/ 25 --INVALID-LINK--

(cm2-s-cmHg)

Carbon Dioxide
(CO2)

Butyl Rubber
(IR)

5.0 x 10710
cms3.cm / 25 --INVALID-LINK--

(cmz-s-cmHg)

Water Vapor
(H20)

Butyl Rubber
(IIR)

110 x 10-10
cms3.cm/

(cm2-s-cmHg)
--INVALID-LINK--

[4]

(equivalent to 25
0.181 g-mm/

(m2.day) at 1

atm)

Water Vapor
(H20)

Polyisobutylene
(PIB) Sealant

Not specified in
Barrer, but
described as
having low water

vapor --INVALID-LINK--

30
transmission [5]
rate. A specific
formulation
(Helioseal 107)

was tested.

Note: The unit "Barrer" is a common non-Sl unit for gas permeability, defined as 1010

cm3(STP)-cm / (cm2-s-cmHQ).[6][7][8]
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Relationship Between Polymer Structure and Gas
Barrier Properties

The low gas permeability of both polyisobutylene and butyl rubber can be attributed to their
densely packed molecular chains and the absence of polar groups. The bulky methyl groups on
the polymer backbone restrict segmental motion, which in turn hinders the diffusion of gas
molecules through the polymer matrix.
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Figure 1: Molecular structure and its influence on the gas barrier properties of PIB and IIR.

Experimental Protocol: Gas Permeability
Measurement

A common and standardized method for determining the gas permeability of elastomers is the
differential pressure method, as outlined in ASTM D1434 and ISO 2782-1.

Objective: To measure the steady-state gas transmission rate (GTR), permeance, and

permeability of a polymer film.

Apparatus:
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Gas transmission cell

Pressure measurement device (manometer or pressure transducer)

Vacuum pump

Test gas supply and regulator

Temperature-controlled environment

Procedure:

Sample Preparation: A flat, uniform film of the elastomer with a known thickness is prepared.
The sample should be free of pinholes and other defects.

Cell Assembly: The polymer film is mounted in the gas transmission cell, dividing it into two
chambers. The seal between the film and the cell must be airtight.

System Evacuation: The entire system, including both chambers, is evacuated to a high
vacuum to remove any residual gases.

Test Gas Introduction: The test gas (e.g., oxygen, nitrogen) is introduced into one chamber
(the high-pressure side) at a specific, constant pressure. The other chamber (the low-
pressure side) is kept at a lower pressure, initially vacuum.

Data Acquisition: The pressure increase on the low-pressure side is monitored over time as
the gas permeates through the polymer film.

Calculation: The gas transmission rate (GTR) is calculated from the steady-state rate of
pressure increase. The permeability coefficient (P) is then determined using the following
formula:

P=(GTR xL)/Ap

Where:

o P = Permeability Coefficient
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o GTR = Gas Transmission Rate

o L =Thickness of the polymer film

o Ap = Pressure difference across the film
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Figure 2: Workflow for measuring gas permeability using the differential pressure method.

In conclusion, both polyisobutylene and butyl rubber exhibit excellent gas barrier properties,
making them suitable for a wide range of applications where low permeability is essential.
While vulcanized butyl rubber is often cited as having the lowest gas and moisture permeability
among all elastomers, the choice between PIB and IIR will depend on the specific application
requirements, including the need for vulcanization and the specific gas or vapor to be
contained. The quantitative data and experimental protocol provided in this guide serve as a
valuable resource for making informed material selection decisions in research and
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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